Cas no 2138427-71-9 (tert-butyl 3-amino-5-(4-methyl-4H-1,2,4-triazol-3-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate)

• Product Name: tert-butyl 3-amino-5-(4-methyl-4H-1,2,4-triazol-3-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate
• CAS No: 2138427-71-9
• MF: C₁₃H₂₁N₅O₂
• MW: 279.338142156601
• CID: 5949163
• PubChem ID: 165458981
• Update Time: 2025-05-19

tert-butyl 3-amino-5-(4-methyl-4H-1,2,4-triazol-3-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2138427-71-9
• tert-butyl 3-amino-5-(4-methyl-4H-1,2,4-triazol-3-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate
• EN300-743319

• Inchi： 1S/C13H21N5O2/c1-13(2,3)20-12(19)18-6-9(5-10(14)7-18)11-16-15-8-17(11)4/h5,8,10H,6-7,14H2,1-4H3
• InChI Key： REFAXHDHFYKHNM-UHFFFAOYSA-N
• SMILES： O(C(N1CC(C2=NN=CN2C)=CC(C1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 279.16952493g/mol
• Monoisotopic Mass: 279.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 86.3Ų

Additional information on tert-butyl 3-amino-5-(4-methyl-4H-1,2,4-triazol-3-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate

Research Brief on tert-butyl 3-amino-5-(4-methyl-4H-1,2,4-triazol-3-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate (CAS: 2138427-71-9)

In recent years, the compound tert-butyl 3-amino-5-(4-methyl-4H-1,2,4-triazol-3-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate (CAS: 2138427-71-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique triazole and tetrahydropyridine moieties, has shown promising potential as a key intermediate in the synthesis of novel bioactive molecules. Its structural features make it a versatile scaffold for the development of therapeutics targeting various diseases, including cancer, infectious diseases, and neurological disorders.

Recent studies have focused on the synthetic routes and optimization of tert-butyl 3-amino-5-(4-methyl-4H-1,2,4-triazol-3-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate. Researchers have reported improved yields and purity through multi-step synthetic protocols involving palladium-catalyzed cross-coupling reactions and subsequent functional group transformations. The compound's stability under various conditions has also been investigated, with findings suggesting its suitability for further derivatization and scale-up production.

The biological activity of derivatives based on this scaffold has been a major area of exploration. Preliminary in vitro studies have demonstrated moderate to strong inhibitory effects against several kinase targets, particularly those involved in cell proliferation pathways. Molecular docking simulations have revealed favorable binding interactions with active sites of these kinases, supporting the compound's potential as a lead structure for kinase inhibitor development. Additionally, some derivatives have shown interesting activity against microbial pathogens, opening avenues for antimicrobial drug discovery.

Pharmacokinetic studies of related compounds have provided insights into the absorption, distribution, metabolism, and excretion (ADME) properties of this chemical class. While the parent compound shows moderate bioavailability, structural modifications have been shown to significantly improve these parameters. Recent work has focused on enhancing blood-brain barrier penetration for potential CNS applications, with some success in animal models.

The safety profile of tert-butyl 3-amino-5-(4-methyl-4H-1,2,4-triazol-3-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate and its derivatives has been evaluated through standard toxicity assays. Results indicate a favorable therapeutic window for several analogs, with selective toxicity towards target cells over normal cells. These findings support further investigation into the clinical potential of compounds derived from this scaffold.

Looking forward, researchers are exploring the incorporation of this scaffold into PROTACs (proteolysis targeting chimeras) and other targeted protein degradation strategies. The compound's ability to serve as a linker between target-binding and E3 ligase-recruiting moieties is particularly promising. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, signaling growing industry interest in its therapeutic potential.